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An Introduction to MSAB's XRY for Academic Researchers

This technical guide provides an in-depth overview of MSAB's XRY, a leading mobile device
forensics tool, tailored for academic researchers in fields such as digital forensics,
cybersecurity, and criminal justice. While the prompt indicated an audience in the life sciences,
this guide adapts the core requirements to the actual application of XRY, focusing on its
technical capabilities for data extraction and analysis in a research context.

Core Functionalities of XRY

MSAB's XRY is a suite of digital forensic tools designed to extract and analyze data from a
wide range of mobile devices, including smartphones, tablets, and GPS units.[1] Its primary
purpose is to recover digital evidence in a forensically sound manner, ensuring the integrity of
the data from extraction to analysis.[1][2] The XRY ecosystem is utilized by law enforcement,
military, and intelligence agencies, and it serves as a critical tool for academic research in
digital evidence and cybersecurity.[1]

The software operates on a Windows-based PC and connects to mobile devices via a
hardware interface.[1][3] XRY is designed to handle the complexities of various mobile
operating systems, many of which are proprietary, making it a powerful tool for researchers
studying mobile device vulnerabilities and data storage.[1]

Data Extraction Methodologies
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XRY employs two primary methods for data extraction: logical and physical. The choice of

method depends on the device, its operating system, and the objectives of the forensic

examination.
Feature Logical Extraction Physical Extraction
Bypasses the operating
Communicates with the )
) ] system to directly access the
Method device's operating system to ]
raw memory of the device.[1]
access data.[1][4]
[5]
Live and file system data, such  All raw data from the device's
as contacts, call logs, memory, including system files,
Data Accessed
messages, and app data protected data, and deleted
visible to the user.[4][5] data.[2][5]
Generally faster as it extracts a  Can be more time-consuming
Speed smaller, more targeted dataset.  due to the large volume of data
[4] being imaged.
o In-depth analysis, recovery of
Quick initial assessment, ] )
) deleted evidence, accessing
Use Case accessing user-level data from

a functioning device.[4][6]

data from locked or damaged
devices.[2][7][8]

Completeness

Provides a partial view of the

device's data.

Provides a complete bit-for-bit

copy of the device's memory.

[2]

The XRY Ecosystem

The XRY suite is comprised of several components, each tailored to specific forensic needs.

For academic researchers, understanding these components is crucial for designing

experiments and selecting the appropriate tools for their studies.
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Product Core Function Relevance for Researchers
] Ideal for studies on user data
The entry-level solution for _ _
) T . privacy, app data analysis, and
XRY Logical extracting live and file system ) ] )
non-invasive data extraction
data.[3][4] ,
techniques.
Enables bypassing the Essential for research on data
operating system to dump and recovery, file system
XRY Physical P 9y ) P Y Y )
decode the entire contents of a  structures, and analysis of
device's memory.[2][5] deleted data.
The most advanced tool, ] ]
o Crucial for research on mobile
providing access to the latest ) ) ]
_ _ . device security, encryption
XRY Pro exploits for bypassing security

on locked and encrypted
devices.[9][10]

vulnerabilities, and advanced

data recovery methods.

XRY Express

A simplified, streamlined
workflow for rapid data

extraction in field settings.[6]

Useful for studies on digital
forensic triage and the
development of efficient data

collection protocols.

Recovers data from cloud-

Enables research into cloud

forensics, data

XRY Cloud based storage associated with synchronization, and the digital
mobile devices.[11] footprint of mobile users
beyond their physical devices.
Recovers app data that is Provides a means to study the
inaccessible through other data structures and user
XRY Photon ) ) )
methods by using screen interfaces of mobile
capture techniques.[11] applications.
] A key component for
A complementary analysis tool
o researchers to analyze and
that allows for the viewing, )
XAMN interpret the extracted data,

searching, and reporting of
data extracted by XRY.[9]

identify patterns, and visualize

connections.
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Data Presentation and the .xry File Format

Data extracted using XRY is stored in a proprietary, secure file format with the .xry extension.[2]

[12][13] This format is designed to be tamper-proof, with a full forensic audit trail to maintain the

integrity of the evidence.[2] The .xry file is a container that holds all the data extracted from the

device, including:

Data Type

Description

Device Information

Make, model, operating system version, IMEI,

and other identifiers.

Communications

Call logs, SMS, MMS, and messages from
various applications (e.g., WhatsApp,
Telegram).[14]

Contacts

Phonebook entries with associated names,

numbers, and other details.[14]

Calendar & Notes

Appointments, reminders, and user-created
notes.[14]

Media Files

Photos, videos, and audio recordings.[14]

Web History

Visited websites, bookmarks, and cookies from

various browsers.

Location Data

GPS coordinates from photos, location history

from apps, and cell tower data.

Application Data

Data from third-party applications, including

social media, messaging, and productivity apps.

Deleted Data

In physical extractions, fragments of deleted
files, messages, and other data can often be

recovered.[1][7]

Experimental Protocols: A Generalized XRY Data

Extraction Workflow
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For academic researchers, a structured and repeatable methodology is paramount. The
following provides a generalized protocol for mobile device data extraction using XRY.

e Preparation and Documentation:

o

Document the legal authority for the examination (e.g., consent, search warrant).

[¢]

Photograph the device in its original state, including the screen and any connected cables.

[¢]

Note the device's make, model, and any visible identifying information.

[e]

Isolate the device from network connectivity (e.g., using a Faraday bag) to prevent remote
wiping or data alteration.

e Device and Profile Selection in XRY:
o Launch the XRY software on a forensic workstation.
o Connect the device to the XRY hardware interface.

o Select the appropriate device profile from the XRY library. The software provides guidance
for each supported device.[4]

o Extraction Configuration:

o Choose the desired extraction method (Logical or Physical), based on the research
objectives and device capabilities.

o If performing a selective extraction, define the specific data categories to be acquired.[5]
o Data Extraction:
o Initiate the extraction process. XRY will display a real-time log of its operations.[15]

o Follow any on-screen prompts, which may include actions on the device itself (e.g.,
enabling USB debugging).

 Verification and Hashing:
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o Upon completion, XRY automatically generates hash values for the extracted data to
ensure its integrity.[16]

o The software creates a secure .xry file containing the extracted data and a detailed
forensic log of the entire process.[2]

e Analysis in XAMN:
o Import the .xry file into XAMN for analysis.
o Utilize XAMN's tools to search, filter, and visualize the data.
o Bookmark and tag relevant evidence for reporting.
e Reporting:
o Generate a comprehensive report from XAMN, detailing the findings.

o Ensure the report includes the forensic log and hash values to demonstrate the integrity of
the process.

Mandatory Visualizations
Data Extraction and Analysis Workflow

The following diagram illustrates the general workflow from device seizure to final analysis and
reporting within the XRY ecosystem.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://msab-xry-extraction-platform.software.informer.com/
https://www.msab.com/product/xry-extract/xry-physical/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Device Seizure

Y

Network Isolation

'

Documentation

Extractian (XRY)

Device Connection

Logical/Physical Extraction

Verification & Hashing

Analysis

Data Analysis & Visualization

Reporting

Click to download full resolution via product page

A high-level overview of the XRY digital forensic workflow.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b15602742?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Logical Structure of an XRY Case File

This diagram illustrates the hierarchical relationship of components within a single XRY case
file, which can contain multiple extractions from various sources related to a single
investigation.

XRY Case File (.xrycase)

Contained Extractioris

Memory Card Extraction (.xry) |8 Generated Report (.pdf, .html, etc.)

Bl Mobile Device Extraction (.xry) SIM Card Extraction (.xry)

Data & Metadata
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: | Extracted Data (Files, Databases, etc.) Hash Values |

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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